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Introduction
Rubidium-83 (Rb-83) is a cyclotron-produced radioisotope with a half-life of 86.2 days.[1]

While it has limited direct applications in biomedical research, its primary and critical role is as

the parent isotope in Strontium-82 (Sr-82)/Rubidium-82 (Rb-82) generators. These generators

provide on-demand access to Rubidium-82 (Rb-82), a positron-emitting radionuclide with an

ultra-short half-life of 75 seconds.[2][3][4] This property makes Rb-82 an invaluable tracer for

Positron Emission Tomography (PET), particularly for myocardial perfusion imaging (MPI) to

assess blood flow to the heart muscle.[3][5]

This document provides detailed application notes and protocols for the use of Rb-83, focusing

on its role in the production of Rb-82 for biomedical imaging.
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A clear understanding of the decay characteristics of both Rb-83 and its daughter isotope Rb-

82 is essential for their application.

Property Rubidium-83 (Rb-83) Rubidium-82 (Rb-82)

Half-life 86.2 days[1] 75 seconds[2][3][4]

Decay Mode Electron Capture (to Kr-83)

Positron Emission (95.5%),

Electron Capture (4.5%) (to Kr-

82)[6]

Primary Emissions Gamma rays

Positrons (β+), Annihilation

photons (511 keV), Gamma

rays (776.5 keV)[2][6]

Parent Isotope Strontium-83 (Sr-83) Strontium-82 (Sr-82)[2]

Production Method
Proton bombardment of a

rubidium chloride target[1]

Eluted from a Sr-82/Rb-82

generator[2]

Core Application: The Sr-82/Rb-82 Generator for
Myocardial Perfusion Imaging (MPI)
The most significant application of Rb-83 is its decay to Sr-82, which is then used to produce

clinical-grade Sr-82/Rb-82 generators. These generators are a cornerstone of nuclear

cardiology, providing a reliable source of Rb-82 for PET MPI.

Principle of Operation
The Sr-82/Rb-82 generator contains Sr-82 adsorbed onto a stannic oxide column.[2][7] Sr-82

decays to Rb-82, which can be selectively eluted from the column using a sterile, additive-free

0.9% sodium chloride solution.[8] The short half-life of Rb-82 allows for rapid imaging studies

and repeat measurements under rest and stress conditions, providing critical information on

coronary artery disease.

Diagram: Rubidium-83 Decay and Rubidium-82
Production Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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BenchChem
Our mission is to be the trusted global source of
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